Cas no 125412-04-6 (D-Alanine,N-(2-hydroxyethyl)-)

D-Alanine,N-(2-hydroxyethyl)- structure
D-Alanine,N-(2-hydroxyethyl)- structure
Product Name:D-Alanine,N-(2-hydroxyethyl)-
CAS No:125412-04-6
MF:C5H11NO3
MW:133.145741701126
CID:183158
PubChem ID:5487292
Update Time:2025-04-19

D-Alanine,N-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

    • D-Alanine,N-(2-hydroxyethyl)-
    • (2R)-2-(2-hydroxyethylamino)propanoic acid
    • D-Alanine, N-(2-hydroxyethyl)- (9CI)
    • N-(2-hydroxyethyl)alanine
    • N-(2-hydroxyethyl)-D-alanine
    • DTXSID70154766
    • Ohet-ala
    • 125412-04-6
    • AKOS021520322
    • D-Alanine, N-(2-hydroxyethyl)-
    • Inchi: 1S/C5H11NO3/c1-4(5(8)9)6-2-3-7/h4,6-7H,2-3H2,1H3,(H,8,9)/t4-/m1/s1
    • InChI Key: JOOSUPODUVRSRP-SCSAIBSYSA-N
    • SMILES: OCCN[C@@H](C(=O)O)C

Computed Properties

  • Exact Mass: 133.07393
  • Monoisotopic Mass: 133.073893
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 94.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.6
  • XLogP3: -3.2

Experimental Properties

  • Density: 1.184
  • Boiling Point: 319.3°Cat760mmHg
  • Flash Point: 146.9°C
  • Refractive Index: 1.478
  • PSA: 69.56
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